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Compound Name:
N-(5-Amino-1-ribosyl-4-

imidazolecarbonyl)-L-aspartic acid

Cat. No.: B15573909

Get Quote

Part 1: Introduction & Biological Context
SAICAR (Succinylaminoimidazolecarboxamide ribose-5'-phosphate) is an intermediate of de

novo purine biosynthesis.[1][2] While traditionally viewed solely as a metabolic intermediate,

recent discoveries have elevated its status to an oncometabolite. In glucose-starved cancer

cells, SAICAR accumulates and acts as an allosteric activator of Pyruvate Kinase M2 (PKM2),

inducing a non-canonical protein kinase activity that promotes cell survival and proliferation.[1]

This guide provides a rigorous workflow for molecular docking studies of SAICAR against its

three primary protein targets:

PAICS: The synthase that produces SAICAR.[1][3]

ADSL: The lyase that consumes SAICAR.[1][4][5]

PKM2: The non-metabolic target activated by SAICAR in cancer.
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Figure 1: The dual role of SAICAR as a metabolic intermediate in purine biosynthesis and a

signaling molecule activating PKM2 in cancer cells.[1][2][6]

Part 2: Target Identification & Preparation
Accurate docking requires high-quality crystal structures. Below are the recommended PDB

entries for each target.

Table 1: Recommended Crystal Structures
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Target
Protein

Role
Recommen
ded PDB

Resolution Organism
Notes for
Docking

PAICS
SAICAR

Synthase
6YB9 1.55 Å

Homo

sapiens

Gold

Standard.

Co-

crystallized

with SAICAR

& AMP-PNP.

Ideal for

redocking

validation.

ADSL
SAICAR

Lyase
4FFX 1.69 Å

Homo

sapiens

Structure of

R303C

mutant. Use

5NXA

(Neanderthal,

100% active

site identity) if

WT structure

is strictly

required.

PKM2
Allosteric

Target
4G1N 1.60 Å

Homo

sapiens

High-

resolution

apo structure.

Note:

SAICAR

binds the

dimeric form;

ensure you

dock into the

dimer

interface, not

the tetramer

interface.
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Protocol 1: Receptor Preparation
Software: PyMOL, Chimera, or Schrödinger Protein Preparation Wizard.

Selection: Download the PDB files listed above.

Cleaning: Remove all water molecules (unless bridging waters are identified in the active site

of 6YB9). Remove non-relevant co-factors (e.g., glycerol).

Chain Handling:

PAICS: The biological unit is an octamer, but the active site is formed at the monomer

interface. Retain chains A and B to preserve the full SAICAR synthase cleft.

PKM2: SAICAR activates the dimeric form.[6][7][8] Isolate a dimer (Chains A/B) from the

tetrameric structure (e.g., 3ME3 or 4G1N) to expose the relevant dimer interface.

Protonation: Add hydrogens assuming pH 7.4 using a propensity-based algorithm (e.g.,

PropKa).

Critical: Ensure Histidine tautomers are optimized for H-bonding networks.

Part 3: Ligand Preparation (SAICAR)
SAICAR is a highly polar, charged molecule. Incorrect protonation is the #1 cause of docking

failure for this ligand.

Chemical Properties[1][3][9][10][11][12][13]
Phosphate Group: Fully deprotonated (-2) or singly protonated (-1) at pH 7.4. Model both

states if using a rigid receptor, but -2 is physiologically dominant.

Succinyl Carboxylates: Deprotonated (-1).

Net Charge: Typically -3 to -4.

Protocol 2: Ligand Generation
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Source: Download the 3D SDF format from PubChem (CID: 160665) or extract "SAC" from

PDB 6YB9.

Conformer Generation: Generate 50-100 low-energy conformers using a systematic search

(e.g., OMEGA or ConfGen). The flexible succinyl tail requires extensive sampling.

Chirality Check: Verify the ribose sugar is in the D-configuration and the glycosidic bond is

.

Part 4: Molecular Docking Workflow
We recommend a Validatory Docking approach for PAICS (where the site is known) and a Blind

Docking followed by Focused Docking approach for PKM2 (where the site is allosteric).
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Figure 2: Dual workflow for catalytic (PAICS) vs. allosteric (PKM2) docking.

Protocol 3: Docking Execution (AutoDock Vina / Glide)
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A. PAICS (Standard Docking)
Grid Box: Center the grid on the SAICAR ligand in PDB 6YB9.

Dimensions: 20 x 20 x 20 Å.

Constraints: Apply a positional constraint (or high weight) to the phosphate binding pocket,

as this anchor is conserved across nucleotide-binding proteins.

Validation: Calculate RMSD between the docked pose and the crystallographic SAICAR in

6YB9. A valid protocol must yield RMSD < 2.0 Å.

B. PKM2 (Blind & Focused Docking)
Grid Box (Blind): Create a grid encompassing the entire PKM2 dimer.

Exhaustiveness: Increase search exhaustiveness to 32 or 64 (vs standard 8) to ensure

global sampling.

Site Identification: Look for clusters of poses at the dimer interface or near residue Lys433

(known to bind phosphotyrosine peptides, SAICAR may overlap or allosterically couple here)

and Gly415.

Refinement: Re-dock with a smaller grid (25 x 25 x 25 Å) centered on the most populated

cluster.

Part 5: Post-Docking Analysis & Validation
Do not rely solely on docking scores (kcal/mol). SAICAR is a large, flexible molecule; entropy

penalties are often underestimated by scoring functions.

Interaction Checklist
Verify the presence of these key interactions:

PAICS:

Arg232 & Lys228: Salt bridges with the succinyl carboxylate.
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Lys191: Interaction with the phosphate group.

PKM2:

Arg436 / Arg443: Potential salt bridges with the phosphate of SAICAR.

Thr405 / Ser406: H-bonds with the ribose hydroxyls.

MD Simulation (The "Truth" Test)
Because PKM2 activation involves dynamic conformational changes (dimer stabilization), static

docking is insufficient for publication-quality results.

System: Solvate the Docked Complex in TIP3P water + 0.15M NaCl.

Run: Minimum 100 ns simulation (GROMACS/AMBER).

Metric: Monitor the RMSD of the SAICAR ligand. If it drifts > 3-4 Å from the docked pose, the

binding site is likely incorrect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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